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Compound of Interest

(1R,2R)-2-Methoxycycloheptan-1-
Compound Name:

amine
CAS No.: 1821807-90-2
Cat. No.: B2378005

Get Quote

\ J

Substituted cycloalkanes are crucial motifs in medicinal chemistry, often serving as bioisosteres
for aromatic rings to improve pharmacokinetic properties such as solubility and metabolic
stability.[1][2] Specifically, substituted cyclohexylamines have become increasingly important in
drug discovery.[3] By extension, the seven-membered ring of cycloheptylamine derivatives
offers a unique three-dimensional scaffold for exploring chemical space in drug design. The
trans-2-methoxycycloheptylamine structure, with its defined stereochemistry and functional
groups, represents an intriguing, albeit challenging, building block for novel therapeutic agents.

Physicochemical and Spectroscopic Properties

Direct experimental data for trans-2-methoxycycloheptylamine is not readily available. The
following properties are estimated based on analogous compounds such as cycloheptylamine,
2-methylcyclohexanol, and 2-methoxyethylamine.

Table 1: Predicted Physicochemical Properties
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Predicted

Property . Basis for Prediction
Value/iInformation
Molecular Formula CsH17NO -
Molecular Weight 143.23 g/mol -
Appearance Colorless to light yellow liquid Analogy with similar amines[4]
Extrapolated from
Boiling Point ~180-200 °C at 760 mmHg cycloheptylamine and
considering the methoxy group
. Based on similar
Density ~0.9 g/cm?3 )
cycloalkylamines|[5]
Soluble in organic solvents
- (e.g., ethanol, ether, N )
Solubility o . General solubility of amines
chloroform). Limited solubility
in water.
] ) Typical for a primary amine on
pKa (of conjugate acid) ~9.5-105

a cycloalkane ring

Predicted Spectroscopic Data

e 1H NMR: Key signals would include a multiplet for the proton on the carbon bearing the

amine group (C1-H), a multiplet for the proton on the carbon with the methoxy group (C2-H),

a singlet for the methoxy protons (-OCHs) around 3.3-3.5 ppm, and a broad singlet for the

amine protons (-NHz). The coupling constants between C1-H and C2-H would be indicative

of the trans configuration.

o 13C NMR: Distinct signals would be expected for the carbon attached to the amine (~50-60

ppm), the carbon attached to the methoxy group (~80-90 ppm), the methoxy carbon (~55-60

ppm), and the remaining five carbons of the cycloheptane ring.

» IR Spectroscopy: Characteristic peaks would include N-H stretching vibrations around 3300-

3400 cm~1 (a doublet for the primary amine), C-H stretching just below 3000 cm~1, and a C-

O stretch around 1100 cm™1.
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e Mass Spectrometry: The molecular ion peak (M+) would be observed at m/z = 143. Common
fragmentation patterns would involve the loss of the methoxy group or cleavage of the
cycloheptane ring.

Synthesis and Characterization

A plausible synthetic route to trans-2-substituted cycloheptylamines could be adapted from
methods used for analogous cyclohexane systems, such as the ring-opening of an N-activated
aziridine.

Proposed Synthetic Workflow

The following diagram outlines a potential synthetic pathway starting from cycloheptene.

Synthesis of trans-2-methoxycycloheptylamine

Aziridination (e.g., with nosylamide and oxidant)

)

Nucleophilic Ring Opening
with Sodium Methoxide (NaOMe)

( )

Deprotection

Click to download full resolution via product page

Caption: Proposed synthesis of trans-2-methoxycycloheptylamine.
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Experimental Protocol: A Hypothetical Approach

o Aziridination of Cycloheptene: Cycloheptene is reacted with an aminating agent (e.g., a
nosylamide or similar) in the presence of an oxidizing agent to form the corresponding N-
protected 8-azabicyclo[5.1.0]octane.

e Nucleophilic Ring-Opening: The resulting aziridine is then subjected to nucleophilic attack by
a methoxide source, such as sodium methoxide in methanol. This reaction is expected to
proceed with inversion of stereochemistry, leading to the trans product.

o Deprotection: The protecting group on the nitrogen is removed under appropriate conditions
to yield the final product, trans-2-methoxycycloheptylamine.

 Purification and Characterization: The final compound would be purified by distillation or
column chromatography. Characterization would involve NMR, IR, and mass spectrometry to
confirm the structure and stereochemistry.

Stability and Storage

The stability of trans-2-methoxycycloheptylamine is a critical consideration, primarily due to the
inherent strain in the trans configuration of a seven-membered ring.

Isomeric Stability: The Challenge of the trans
Configuration

In medium-sized rings like cycloheptane, cis isomers are generally more stable than their trans
counterparts due to increased ring strain in the trans configuration.[6][7] Studies on trans-
cycloheptene have shown that it is unstable and readily isomerizes to the more stable cis-
cycloheptene, even at low temperatures (-40 °C).[8][9] This isomerization is a second-order
process, suggesting a dimerization-cleavage pathway.[8]
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Isomerization Equilibrium

trans-2-methoxycycloheptylamine
(Less Stable, Kinetically Trapped)

Isomerization

(favored) (disfavored)

(More Stable, Thermodynamically Favored

cis-2-methoxycycloheptylamine )
)

Click to download full resolution via product page
Caption: Expected isomerization of the trans to the cis isomer.

It is highly probable that trans-2-methoxycycloheptylamine will also be susceptible to
isomerization to the thermodynamically more stable cis isomer. This process could be
accelerated by heat, acid, or base catalysis.

Chemical Stability and Storage Recommendations

As a primary amine, trans-2-methoxycycloheptylamine is expected to be sensitive to air
(oxidation and reaction with carbon dioxide) and strong oxidizing agents.

Table 2: Storage and Stability Recommendations
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Condition Recommendation Rationale
Store in a cool, dry place.[5]
[10] Recommended storage at  To prevent thermal
Temperature low temperatures (e.g., degradation and isomerization
refrigerated) to minimize to the cis form.
isomerization.
Store under an inert o
) To prevent oxidation and
Atmosphere atmosphere (e.g., nitrogen or ) ] ]
reaction with atmospheric CO..
argon).
] Keep container tightly closed To prevent contamination and
Container

in a well-ventilated place.[4][5]

exposure to moisture and air.

Incompatible Materials

Strong oxidizing agents, acids.

[10]

Amines can react
exothermically with acids and

violently with strong oxidizers.

Handling and Safety Precautions

Given the lack of a specific Safety Data Sheet (SDS), the following precautions are based on

data for cycloheptylamine and other related amines.[4][5][10]

Health Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled.[4][11]
May cause skin irritation and serious eye irritation.[5] May also cause respiratory irritation.[5]

Physical Hazards: May be a flammable liquid and vapor.[4][5] Vapors may form explosive
mixtures with air.[10]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
[10] Flame retardant antistatic protective clothing is recommended.[5]

o Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical
fume hood. If exposure limits are exceeded, a respirator may be required.
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» Handling: Keep away from heat, sparks, and open flames.[5][12] Take precautionary
measures against static discharge.[5] Use only non-sparking tools.[12]

Potential Applications in Research and
Development

The unique stereochemistry and functional groups of trans-2-methoxycycloheptylamine make it
a potentially valuable, yet challenging, building block in several areas:

o Medicinal Chemistry: As a constrained, non-aromatic scaffold, it could be incorporated into
molecules to probe structure-activity relationships and improve drug-like properties.[13]

o Asymmetric Synthesis: The chiral nature of this compound could allow for its use as a chiral
auxiliary or ligand in asymmetric catalysis.

» Materials Science: The amine functionality allows for its incorporation into polymers or other
materials where its specific stereochemistry could influence material properties.

Conclusion

trans-2-methoxycycloheptylamine is a compound with interesting potential, particularly in the
field of drug discovery. However, its utility is tempered by its likely instability with respect to its
cis isomer. Researchers working with this molecule must prioritize low-temperature conditions
for both its synthesis and storage to prevent isomerization. The handling of this compound
should be done with care, following the safety protocols for flammable and corrosive amines.
Further research is needed to fully characterize its properties and to develop stable synthetic
and handling procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2378005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

